Ethyl 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate

• IUPAC Name: ethyl 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• InChI: InChI=1S/C12H21NO5/c1-5-17-9(15)12(6-8(14)7-12)13-10(16)18-11(2,3)4/h8,14H,5-7H2,1-4H3,(H,13,16)
• InChI Key: YCSWTNOOIHXDLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC(C1)O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol

Description

Ethyl 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate is a chemical compound with the CAS Number: 413597-67-8. It has a molecular weight of 259.3. The IUPAC name for this compound is ethyl 1- ( (tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H21NO5/c1-5-17-9 (15)12 (6-8 (14)7-12)13-10 (16)18-11 (2,3)4/h8,14H,5-7H2,1-4H3, (H,13,16). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 259.3. The exact physical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Facile Synthesis and Anticancer Screening

• A study described the synthesis of derivatives related to Ethyl 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate, aiming at the facile creation of deaza-analogues of bisindole marine alkaloid Topsentin. These compounds underwent screening for anticancer activity against a variety of human tumor cell lines, revealing moderate activity in certain cases (Carbone et al., 2013).

Acid-Catalyzed Rearrangement

• Research explored the acid-catalyzed rearrangement of certain acetals, leading to the synthesis of complex amines and derivatives, highlighting the chemical versatility and potential for creating bioactive molecules (Nativi et al., 1989).

Synthesis and Molecular Structure

• A study focused on the synthesis and detailed molecular structure analysis of a cyclic amino acid ester derivative, showing the application in structural biology and materials science (Moriguchi et al., 2014).

Enzymatically Catalyzed Oxidative Polymerization

• This compound was used in a study on enzymatically catalyzed oxidative polymerization, showcasing the compound's role in developing new polymeric materials (Pang et al., 2003).

Structural Analyses of Oligomers

• The anionic polymerization and structural analysis of related bicyclobutane carboxylate oligomers were conducted, providing insights into the mechanisms of polymerization and the potential for creating novel polymers (Kawauchi et al., 2005).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound can be found online. It provides information on the potential hazards of the compound and how to handle it safely.